4-Chloro-6-fluoro-2-methylquinoline
Cat. No. B103436
Key on ui cas rn:
18529-01-6
M. Wt: 195.62 g/mol
InChI Key: GMMVVJJBQBYMNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04014877
Procedure details
4-Chloro-6-fluoroquinaldine was reduced with rhodium on carbon to give 6-fluoro-2-methyltetrahydroquinoline.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[C:9]([F:12])[CH:10]=2)[N:5]=[C:4]([CH3:13])[CH:3]=1>[Rh]>[F:12][C:9]1[CH:10]=[C:11]2[C:6](=[CH:7][CH:8]=1)[NH:5][CH:4]([CH3:13])[CH2:3][CH2:2]2
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC(=NC2=CC=C(C=C12)F)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Rh]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC=1C=C2CCC(NC2=CC1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
